Cas no 905761-79-7 (2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-ethoxyphenyl)acetamide
• CAS No: 905761-79-7
• MF: C₁₉H₂₁N₅O₂S
• MW: 383.46734213829
• CID: 5505279
• Update Time: 2025-05-25

2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-5-benzyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide
• 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-ethoxyphenyl)acetamide

• Inchi： 1S/C19H21N5O2S/c1-2-26-16-10-8-15(9-11-16)21-18(25)13-27-19-23-22-17(24(19)20)12-14-6-4-3-5-7-14/h3-11H,2,12-13,20H2,1H3,(H,21,25)
• InChI Key： FXGZAXNWUQDNAT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CSC1N(N)C(CC2=CC=CC=C2)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-ethoxyphenyl)acetamide

2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-ethoxyphenyl)acetamide: A Comprehensive Overview

The compound with CAS No. 905761-79-7, known as 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-ethoxyphenyl)acetamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery. The molecule's structure includes a 1,2,4-triazole ring, a benzyl group, and an ethoxyphenyl substituent, all of which contribute to its intriguing chemical properties.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of novel therapeutic agents. The 1,2,4-triazole ring is particularly significant due to its ability to act as a bioisostere for other heterocyclic systems, offering potential advantages in terms of stability and bioavailability. Researchers have explored the compound's ability to modulate various biological targets, including kinases and proteases, which are critical in disease pathways such as cancer and inflammation.

The synthesis of 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-ethoxyphenyl)acetamide involves a multi-step process that typically begins with the preparation of the triazole core. This is followed by functionalization with the sulfanyl and ethoxyphenyl groups through coupling reactions. The use of advanced catalytic systems has enabled chemists to optimize the reaction conditions, thereby improving yield and purity. These advancements underscore the compound's potential for large-scale production and subsequent pharmacological evaluation.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential inhibitor of key enzymes involved in cellular signaling. For instance, its ability to inhibit cyclin-dependent kinases (CDKs) has been explored in the context of cancer treatment. The ethoxyphenyl group is believed to enhance the compound's solubility and permeability, which are essential properties for effective drug delivery. Furthermore, computational modeling studies have revealed that the molecule exhibits favorable ADME (absorption, distribution, metabolism, excretion) profiles, making it a strong candidate for further development.

The integration of sulfanyl groups into medicinal agents has also been a topic of recent research interest. These groups are known to confer antioxidant properties and may play a role in mitigating oxidative stress-related diseases. In the case of this compound, the sulfanyl group is strategically positioned to interact with specific residues within target proteins, thereby enhancing binding affinity and selectivity.

Another area of investigation involves the evaluation of this compound's environmental impact. As concerns about sustainability grow within the pharmaceutical industry, researchers are increasingly focusing on green chemistry principles during drug development. The synthesis of 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4 ethoxyphenyl)acetamide has been optimized to minimize waste and reduce energy consumption. Additionally, studies on its biodegradability have shown that it exhibits moderate degradation rates under aerobic conditions.

In conclusion, CAS No. 905761 79 7 represents a cutting-edge advancement in medicinal chemistry with significant potential for therapeutic applications. Its unique structure combines several functional groups that contribute to its biological activity and pharmacokinetic properties. As research continues to uncover new insights into its mechanism of action and efficacy across various disease models, this compound stands at the forefront of innovative drug discovery efforts.